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Compound of Interest

Compound Name: AC-261066

Cat. No.: B1665382 Get Quote

Essential Safety and Handling Guide for AC-
261066
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling, operation, and

disposal of AC-261066, a potent and selective retinoic acid receptor beta 2 (RARβ2) agonist.

The following procedures are designed to ensure the safety of laboratory personnel and the

integrity of experimental outcomes.

Chemical and Physical Properties
A summary of the key quantitative data for AC-261066 is presented below for easy reference.
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Property Value Source

Molecular Weight 353.41 g/mol [1][2]

Formula C₁₇H₂₀FNO₄S [2]

Purity ≥98% [1]

Appearance Powder [2]

CAS Number 870773-76-5

Solubility
Soluble to 100 mM in DMSO

and 100 mM in ethanol.

Storage

Store at room temperature. For

stock solutions, store at -20°C

for up to one month or -80°C

for up to six months.

[3]

Personal Protective Equipment (PPE) and Handling
Given that AC-261066 is a potent, powdered substance intended for research use only,

stringent adherence to safety protocols is mandatory to minimize exposure. The following PPE

and handling procedures are based on standard laboratory practices for similar chemical

compounds.

Required Personal Protective Equipment
Gloves: Wear nitrile or other chemically resistant gloves at all times when handling AC-
261066.[4] Inspect gloves for any tears or punctures before use. Change gloves immediately

if they become contaminated.

Eye Protection: Safety glasses with side shields or goggles are required to protect against

accidental splashes or dust exposure.

Lab Coat: A full-length laboratory coat should be worn to protect skin and clothing.

Respiratory Protection: When handling the powdered form of AC-261066 outside of a

certified chemical fume hood or other ventilated enclosure, a NIOSH-approved respirator is
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recommended to prevent inhalation of fine particles.

Handling Procedures
Preparation: Before handling, ensure that the work area is clean and uncluttered. All

necessary equipment, including a calibrated scale, appropriate solvents, and waste

containers, should be readily accessible.

Weighing: Whenever possible, weigh the powdered compound within a chemical fume hood

or a ventilated balance enclosure to minimize the risk of inhalation.

Solution Preparation: Prepare stock solutions in a chemical fume hood.[3] AC-261066 is

soluble in DMSO and ethanol. When dissolving, add the solvent slowly to the powder to

avoid splashing.

General Handling: Avoid direct contact with the skin, eyes, and clothing. Do not eat, drink, or

smoke in the laboratory. Wash hands thoroughly with soap and water after handling the

compound.

Experimental Workflow for Handling AC-261066
The following diagram illustrates a typical workflow for handling AC-261066 from receipt to

disposal.
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Caption: Standard workflow for handling AC-261066 in a laboratory setting.
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Signaling Pathway of AC-261066
AC-261066 is a potent agonist of the Retinoic Acid Receptor Beta 2 (RARβ2).[1] RARs are

nuclear receptors that, upon ligand binding, form heterodimers with Retinoid X Receptors

(RXRs) and bind to specific DNA sequences known as Retinoic Acid Response Elements

(RAREs) in the promoter regions of target genes, thereby modulating gene transcription.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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